Cas no 1219196-59-4 (3-chloro-N-[3-(dimethylamino)propyl]-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide hydrochloride)

• Product Name: 3-chloro-N-[3-(dimethylamino)propyl]-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide hydrochloride
• CAS No: 1219196-59-4
• MF: C₂₀H₂₃Cl₂N₃OS
• MW: 424.38712143898
• CID: 5508735
• PubChem ID: 16799088
• Update Time: 2025-06-07

3-chloro-N-[3-(dimethylamino)propyl]-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(3-(dimethylamino)propyl)-N-(4-methylbenzo[d]thiazol-2-yl)benzamide hydrochloride
• F2019-0896
• AKOS026680653
• 3-CHLORO-N-[3-(DIMETHYLAMINO)PROPYL]-N-(4-METHYL-1,3-BENZOTHIAZOL-2-YL)BENZAMIDE HYDROCHLORIDE
• 3-chloro-N-[3-(dimethylamino)propyl]-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide;hydrochloride
• 1219196-59-4
• 3-chloro-N-[3-(dimethylamino)propyl]-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide hydrochloride

• Inchi： 1S/C20H22ClN3OS.ClH/c1-14-7-4-10-17-18(14)22-20(26-17)24(12-6-11-23(2)3)19(25)15-8-5-9-16(21)13-15;/h4-5,7-10,13H,6,11-12H2,1-3H3;1H
• InChI Key： HNVWCBGAWGFEBH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(N(C1=NC2C(C)=CC=CC=2S1)CCCN(C)C)=O.Cl

Computed Properties

• Exact Mass: 423.0938889g/mol
• Monoisotopic Mass: 423.0938889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 478
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7Ų

Additional information on 3-chloro-N-[3-(dimethylamino)propyl]-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide hydrochloride

3-Chloro-N-[3-(Dimethylamino)propyl]-N-(4-Methyl-1,3-benzothiazol-2-yl)benzamide Hydrochloride (CAS No. 1219196-59-4): A Comprehensive Overview

3-Chloro-N-[3-(dimethylamino)propyl]-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide hydrochloride (CAS No. 1219196-59-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzothiazole and exhibits a unique combination of structural features that contribute to its potential therapeutic applications.

The molecular structure of 3-chloro-N-[3-(dimethylamino)propyl]-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide hydrochloride includes a benzothiazole moiety, a chlorobenzene ring, and a dimethylaminopropyl group. These functional groups play crucial roles in determining the compound's pharmacological properties and biological activity. The presence of the chloro substituent on the benzene ring can influence the compound's lipophilicity and metabolic stability, while the dimethylaminopropyl group contributes to its basicity and potential for forming hydrogen bonds with biological targets.

Recent studies have explored the potential of 3-chloro-N-[3-(dimethylamino)propyl]-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide hydrochloride as a therapeutic agent for various diseases. One notable area of research is its application in the treatment of neurodegenerative disorders. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant neuroprotective effects in vitro and in vivo models of Parkinson's disease. The researchers found that it effectively inhibited the aggregation of alpha-synuclein, a protein implicated in the pathogenesis of Parkinson's disease, and reduced oxidative stress in neuronal cells.

In addition to its neuroprotective properties, 3-chloro-N-[3-(dimethylamino)propyl]-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide hydrochloride has shown promise as an anti-inflammatory agent. A study conducted by a team of researchers at the University of California, San Francisco, demonstrated that this compound could modulate the activity of key inflammatory mediators such as TNF-alpha and IL-6. The results suggested that it might be useful in treating inflammatory conditions such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of 3-chloro-N-[3-(dimethylamino)propyl]-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide hydrochloride has also been investigated to assess its suitability for clinical use. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. Its half-life is moderate, allowing for once-daily dosing regimens in clinical settings.

Toxicological studies have been conducted to evaluate the safety profile of 3-chloro-N-[3-(dimethylamino)propyl]-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide hydrochloride. These studies have indicated that it is well-tolerated at therapeutic doses with minimal adverse effects. However, as with any new drug candidate, further long-term safety assessments are necessary to ensure its safety for human use.

The synthesis of 3-chloro-N-[3-(dimethylamino)propyl]-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide hydrochloride involves several steps and requires careful optimization to achieve high yields and purity. A typical synthetic route involves the reaction of 4-methylbenzothiazole with an appropriate amine derivative followed by coupling with a chlorobenzoyl chloride under controlled conditions. The final step involves the formation of the hydrochloride salt to enhance solubility and stability.

In conclusion, 3-chloro-N-[3-(dimethylamino)propyl]-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide hydrochloride (CAS No. 1219196-59-4) is a promising compound with potential applications in neurodegenerative disorders and inflammatory conditions. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.